Cas no 147816-71-5 (Citrumarin B)

• Product Name: Citrumarin B
• CAS No: 147816-71-5
• MF: C₃₃H₃₂O₇
• MW: 540.604223209415
• CID: 202380
• Update Time: 2024-03-01

Citrumarin B Chemical and Physical Properties

Names and Identifiers

• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one,7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-hydroxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl-(9CI)
• CitrumarinB
• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one,7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-hydroxy-2-oxo-2H-
• 2H,9H-Dipyrano[4,3,2-de:3',2'-g][1]benzopyran-9-one, 7-(1,1-dimethyl-2-propenyl)-3,3a,4,5-tetrahydro-2-[2-(7-hydroxy-2-oxo-2H-1-benzopyran-8-yl)ethenyl]-2,5,5-trimethyl- (9CI)
• Citrumarin B

• Inchi： 1S/C33H32O7/c1-7-31(2,3)26-29-21(10-13-24(36)38-29)28-25-19(16-32(4,5)39-30(25)26)17-33(6,40-28)15-14-20-22(34)11-8-18-9-12-23(35)37-27(18)20/h7-15,19,34H,1,16-17H2,2-6H3
• InChI Key： UYRKZIRGOMUSBM-UHFFFAOYSA-N
• SMILES： C1(C)(C)OC2=C(C(C)(C)C=C)C3OC(=O)C=CC=3C3OC(C=CC4=C5OC(=O)C=CC5=CC=C4O)(C)CC(C2=3)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• XLogP3: 5.879

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins